Cas no 381704-05-8 (4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 381704-05-8
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 6467113
• Update Time: 2025-05-19

4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one
• 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-(3-morpholinopropyl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 4-benzoyl-5-(2-furanyl)-1,5-dihydro-3-hydroxy-1-[3-(4-morpholinyl)propyl]-

• Inchi： 1S/C22H24N2O5/c25-20(16-6-2-1-3-7-16)18-19(17-8-4-13-29-17)24(22(27)21(18)26)10-5-9-23-11-14-28-15-12-23/h1-4,6-8,13,19,26H,5,9-12,14-15H2
• InChI Key： RTPFMMFHIGQNRY-UHFFFAOYSA-N
• SMILES： N1(CCCN2CCOCC2)C(C2=CC=CO2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 608.5±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one

Introduction to 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one (CAS No. 381704-05-8) and Its Emerging Applications in Chemical Biology

The compound 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one (CAS No. 381704-05-8) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, encompassing a benzoyl group, a furan moiety, a hydroxyl substituent, and a morpholine-based side chain, contribute to its versatility as a pharmacophore. This introduction delves into the compound's chemical characteristics, its synthesis pathways, and its relevance to contemporary research, emphasizing its role in drug discovery and molecular interactions.

The molecular framework of 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-yl)propyl-2,5-dihydro-1H-pyrrol-2-one is characterized by a pyrrolone core, which is a well-documented scaffold in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions. The presence of the benzoyl group at the 4-position enhances the compound's lipophilicity while maintaining solubility, making it suitable for various biological assays. The furan ring at the 5-position introduces additional polarity and potential for π-stacking interactions with biological targets.

One of the most intriguing aspects of this compound is its morpholine substituent at the 1-position. Morpholine derivatives are widely recognized for their pharmacological activity, particularly in the context of antiviral, anti-inflammatory, and antimicrobial applications. The morpholine ring not only contributes to the compound's overall solubility but also serves as a site for binding to specific residues on biological targets. This structural motif has been successfully employed in numerous drug candidates, underscoring its importance in rational drug design.

The hydroxyl group at the 3-position adds another layer of functional diversity to the molecule. Hydroxyl groups are known to participate in hydrogen bonding networks, which are crucial for stabilizing protein-ligand interactions. This feature makes 4-benzoyl-5-(furan-2-yl)-3-hydroxy-1-3-(morpholin-4-y)propyl -2,5-dihydro -1H-pyrrol -2-one a promising candidate for modulating enzyme activity and receptor binding. Recent studies have highlighted the importance of hydroxyl-containing scaffolds in developing small-molecule inhibitors targeting various therapeutic areas.

The synthesis of 4-benzoyl -5-(furan -2 -yl)-3-hydroxy -1 -3-(morpholin -4 -y)propyl -2 ,5-dihydro -1H-pyrrol -2-one involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The pyrrolone core is typically constructed via cyclization reactions involving appropriately substituted precursors. The introduction of the benzoyl, furan, and hydroxyl groups follows established synthetic protocols, often employing palladium-catalyzed cross-coupling reactions for introducing aryl or heteroaryl moieties.

The incorporation of the morpholine ring is particularly noteworthy and often involves nucleophilic substitution or condensation reactions that require precise control over reaction parameters. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further biological evaluation. Techniques such as flow chemistry and microwave-assisted synthesis have been explored to optimize yield and purity.

In recent years, there has been growing interest in leveraging computational approaches to predict the biological activity of complex molecules like 4-benzoyl -5-(furan -2 -yl)-3-hydroxy -1 -3-(morpholin -4-y)propyl -2 ,5-dihydro -1H-pyrrol -2-one. Molecular docking simulations have been used to identify potential binding modes with target proteins, providing insights into how this compound might interact with biological systems. These computational studies have complemented experimental efforts by suggesting novel derivatives with enhanced activity or selectivity.

One particularly exciting area of research involves exploring the potential of this compound as an inhibitor of kinases, which are enzymes implicated in various diseases including cancer and inflammatory disorders. The combination of lipophilic groups like the benzoyl moiety and polar elements such as the furan ring and hydroxyl group creates an ideal pharmacophore for disrupting kinase-substrate interactions. Preliminary data suggest that derivatives of this scaffold exhibit inhibitory activity against several kinases, warranting further investigation.

Another promising application lies in its potential use as an antiviral agent. The morpholine ring has been shown to interfere with viral replication by inhibiting key enzymes or proteins involved in viral life cycles. Given the increasing prevalence of drug-resistant viruses, compounds like 4-benzoyl -5-(furan -2-y l)-3-hydroxy -1 -3-(morpholin e)-prop y l 25-dih y dro 11 H-p y rol 22-one hold significant promise as leads for developing novel antiviral therapies.

The hydroxyl group also plays a critical role in modulating immunological responses. Hydroxyl-containing compounds have been investigated for their ability to modulate immune cell function and cytokine production. This makes 4-benzoyl 55(fura n22y l)-33hydro x y 11( morphol ine44y l) prop y l22 ,55dih y dro11 Hpy rol22o ne a candidate for developing immunomodulatory agents that could be used in treating autoimmune diseases or enhancing vaccine efficacy.

Recent advances in analytical techniques have also facilitated deeper understanding of this compound's behavior in biological systems. Mass spectrometry-based methods allow for high-resolution characterization of metabolites formed after administration, providing valuable insights into its pharmacokinetics and potential side effects. NMR spectroscopy has been instrumental in elucidating its three-dimensional structure both in solution and when bound to biological targets.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like this one. Predictive models can identify optimal modifications to enhance potency while minimizing toxicity based on large datasets derived from previous experiments. This approach has already led to several high-quality candidates entering clinical trials.

In conclusion,4-benzoyl 55(fura n22y l)-33hydro x y 11( morphol ine44y l) prop y l22 ,55dih y dro11 Hpy rol22o ne(CAS No .381704058) represents a versatile scaffold with broad applicability across multiple therapeutic areas . Its unique structural features , coupled with recent advances i n synthetic chemistry , computational biology , an d analytical methodologies , make it an exciting subject f or future research . As our understanding o f molecular interactions continues t o evolve , compounds like thi s one will play an increasingly important role i n developing next-generation therapeutics that address unmet medical needs . p >